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Compound of Interest

Compound Name: Bzl-phe-ome hcl
CAS No.: 7703-09-5
Cat. No.: B613218
Get Quote
. J

Executive Summary & Nomenclature Resolution
Scope of Inquiry

The query "Bzl-phe-ome hcl" presents a non-standard chemical nomenclature that likely
conflates two distinct L-Phenylalanine derivatives commonly used in peptide synthesis and
medicinal chemistry. To ensure scientific accuracy and safety, this guide addresses the two
most probable chemical identities:

e L-Phenylalanine Benzyl Ester Hydrochloride (H-Phe-OBzl-HCI): The "BzI" designation
typically refers to a benzyl ester protecting group.

e L-Phenylalanine Methyl Ester Hydrochloride (H-Phe-OMe-HCI): The "OMe" designation
refers to a methyl ester.

Note on "Bzl-Phe-OMe": While chemically possible (N-Benzyl-L-Phenylalanine Methyl Ester),
this secondary amine is rare in standard catalogs compared to the primary amine salts listed
above. This guide focuses on the primary ester salts, with H-Phe-OBz|-HCI as the primary
subject due to the specific "BzI" prefix in your request.
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Physicochemical Identity

H-Phe-OBzI-HCI (Primary H-Phe-OMe-HCI

Feature
Target) (Secondary Target)
] L-Phenylalanine benzyl ester L-Phenylalanine methyl ester
Chemical Name ) )
hydrochloride hydrochloride
CAS Number 2462-32-0 7524-50-7
Molecular Weight 291.77 g/mol 215.68 g/mol
Appearance White crystalline powder White crystalline powder

) Moderate (Benzyl group adds ]
Polarity ] o High
lipophilicity)

Solubility Profiling

The solubility of amino acid ester salts is dictated by the ionic lattice energy of the
hydrochloride salt versus the solvation capability of the solvent.

Quantitative Solubility Data

Data represents saturation limits at 25°C. Values are empirical estimates based on standard
peptide synthesis protocols.
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Solvent

H-Phe-OBzI-HCI
Solubility

H-Phe-OMe-HCI
Solubility

Suitability for
Synthesis

Water (ddH20)

Good (~50 mg/mL)

Excellent (>200
mg/mL)

High: Use for aqueous
workups or biological

assays.

DMSO

Excellent (>100
mg/mL)

Excellent (>200
mg/mL)

High: Preferred for
stock solutions;

prevents aggregation.

DMF

Good (~50-80
mg/mL)

Good (~100 mg/mL)

High: Standard
solvent for SPPS
(Solid Phase Peptide
Synthesis).

Methanol/Ethanol

Good

Very High

Moderate: Useful for
recrystallization; avoid
if transesterification is

arisk.

Dichloromethane
(DCM)

Poor/Insoluble

Poor

Low: Requires free-
basing (neutralization)

to dissolve.

Diethyl Ether

Insoluble

Insoluble

Precipitation: Used to

crash out the product.

Mechanistic Insight

The hydrochloride moiety (

) dominates the solubility profile, rendering these molecules highly soluble in polar protic

solvents (Water, MeOH) and polar aprotic solvents (DMSO, DMF).

o The "Bzl" Effect: The benzyl ester in H-Phe-OBzl-HCI introduces a significant hydrophobic

domain. While the salt form dissolves in water, it dissolves slower than the methyl ester

analog. In non-polar organic solvents (DCM), the ionic bond prevents solvation unless the

molecule is converted to its free base.
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Experimental Protocols

Protocol A: Preparation of High-Concentration Stock
(DMSO)

Objective: Create a stable 100 mM stock solution for biological screening or coupling reactions.
e Calculate Mass:

o Target Volume: 10 mL

o Target Concentration: 100 mM (0.1 M)

o Required Mass (H-Phe-OBzl-HCI):

» Weighing: Weigh 291.8 mg of H-Phe-OBzI-HCI into a scintillation vial. Note: The powder is
hygroscopic; minimize air exposure.

e Solvent Addition: Add 5 mL of anhydrous DMSO.

o Vortexing: Vortex at medium speed for 30—60 seconds. The solution should become clear
and colorless.

o Troubleshooting: If particulates remain, sonicate for 2 minutes at ambient temperature.

e Final Volume: Adjust volume to exactly 10 mL with DMSO.

Storage: Aliquot and store at -20°C. Stable for 6 months.

Protocol B: Free-Basing for Organic Synthesis (DCM
Extraction)

Objective: Convert the HCI salt to the free amine for reaction in non-polar solvents (e.g., DCM).
 Dissolution: Dissolve 1.0 g of H-Phe-OBzI-HCI in 20 mL of water.

» Neutralization: Slowly add saturated Sodium Bicarbonate (

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

) solution until pH reaches ~9-10. The solution will become cloudy as the free amine
(hydrophobic) forms.

» Extraction:
o Add 20 mL of Dichloromethane (DCM).
o Shake vigorously in a separatory funnel.
o Collect the lower organic layer (DCM).
e Drying: Dry the DCM layer over anhydrous Magnesium Sulfate (

)

» Evaporation: Filter and evaporate solvent in vacuo to yield the oily free amine.

Visualization of Workflows
Solubilization Decision Logic

This diagram illustrates the decision process for selecting the correct solvent system based on

the intended application.
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Start: H-Phe-OBzI-HCI Solid

Intended Application?

Agqueous media  |[Amide bond formation Acylation in DCM

[ Peptide Coupling (SPPS)] [Organic Synthesis (Non-polar)]

Protocol B: Free-Basing
(Partition into DCM)

Biological Assay

Dissolve in DMF

Dissolve in Water/Buffer Dissolve in DMSO

(Limit: ~50 mg/mL) (Limit: >100 mg/mL) (Add DIPEA if coupling)

Soluble in DCM/EtOAc

Click to download full resolution via product page

Figure 1: Decision matrix for solubilizing H-Phe-OBzI-HCI based on downstream application

requirements.

Critical Technical Considerations
Stability & Transesterification

When dissolving phenylalanine esters in alcohols (Methanol/Ethanol), be aware of

transesterification.
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» Risk: Dissolving H-Phe-OBzl (Benzyl ester) in Methanol can lead to a gradual exchange,
converting it to H-Phe-OMe (Methyl ester), especially if catalytic base is present.

e Prevention: Use non-nucleophilic solvents (DMSO, DMF) for storage. Use alcohols only for
immediate processing or recrystallization.

Hygroscopicity

The HCI salt is hygroscopic. Absorption of atmospheric water leads to:
» Weighing errors (mass includes water weight).
e Hydrolysis of the ester over time (reverting to Phenylalanine).

o Best Practice: Store the bottle in a desiccator. Allow the bottle to reach room temperature
before opening to prevent condensation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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